5-(2,4-Dimethylphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(2,4-dimethylphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2/c1-9-3-5-12(10(2)7-9)11-4-6-13(14)15-8-11/h3-8H,1-2H3,(H2,14,15)
• InChI Key: KHGFRAYDLRUGNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CN=C(C=C2)N)C
• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol

Description

5-(2,4-Dimethylphenyl)pyridin-2-amine (5-DMPPA) is an organic compound commonly used in laboratory experiments and scientific research. It is a white crystalline solid with a melting point of 85°C and a molecular weight of 179.22 g/mol. 5-DMPPA is a synthetic derivative of pyridine, a heterocyclic aromatic organic compound which is used in various applications. 5-DMPPA has been studied for its potential applications in the field of medicinal chemistry, and has been found to possess a variety of biochemical and physiological effects.

Scientific Research Applications

5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% has been studied for its potential applications in the field of medicinal chemistry. It has been found to possess a variety of biochemical and physiological effects, making it a useful compound for scientific research. 5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% has been used as a ligand in the synthesis of metal complexes, as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of heterocyclic compounds. In addition, 5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% has been used to study the structure-activity relationships of drugs, as a model compound for drug discovery, and as a model compound for the study of enzyme inhibition.

Mechanism of Action

The mechanism of action of 5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% is not yet fully understood. However, it is believed that the compound interacts with various biological targets, such as enzymes, receptors, and transporters, to produce its effects. In particular, 5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% has been shown to interact with the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This interaction is believed to be responsible for the compound’s ability to modulate the activity of the neurotransmitter.
Biochemical and Physiological Effects
5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% has been found to possess a variety of biochemical and physiological effects. It has been found to possess anticholinesterase activity, which is believed to be responsible for its ability to modulate the activity of the neurotransmitter acetylcholine. In addition, 5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% has been found to possess antimicrobial activity, as well as anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% is a useful compound for laboratory experiments due to its wide range of applications and its relatively low cost. However, there are some limitations to its use in laboratory experiments. For example, the compound is not very stable and can be easily degraded by light and heat. In addition, the compound is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of 5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% are still being explored. Future research could focus on developing new synthesis methods for the compound, as well as exploring its potential applications in the field of medicinal chemistry. In addition, further research could be conducted to better understand the compound’s mechanism of action and its biochemical and physiological effects. Finally, research could be conducted to develop new methods to stabilize the compound and improve its solubility in water.

Synthesis Methods

5-(2,4-Dimethylphenyl)pyridin-2-amine, 95% is synthesized from 2,4-dimethylpyridine and aniline. The reaction involves the condensation of 2,4-dimethylpyridine with aniline in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction is carried out at a temperature of 100°C and the product is purified by recrystallization.